Cas no 1182926-53-9 (4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine)

• Product Name: 4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine
• CAS No: 1182926-53-9
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 5734733
• PubChem ID: 60999978
• Update Time: 2025-06-25

4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS010227383
• 1182926-53-9
• 4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine
• Pyrimidine, 4-chloro-2-cyclohexyl-5-ethyl-6-methyl-

• Inchi： 1S/C13H19ClN2/c1-3-11-9(2)15-13(16-12(11)14)10-7-5-4-6-8-10/h10H,3-8H2,1-2H3
• InChI Key： DCBGBGOOKKFAGO-UHFFFAOYSA-N
• SMILES： ClC1C(CC)=C(C)N=C(C2CCCCC2)N=1

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 340.7±37.0 °C(Predicted)
• pka: 1.55±0.39(Predicted)

Additional information on 4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine

Professional Introduction to 4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine (CAS No: 1182926-53-9)

4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine, identified by its CAS number 1182926-53-9, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its structural complexity and potential applications in drug development. The compound features a chloro substituent at the 4-position, a cyclohexyl group at the 2-position, an ethyl group at the 5-position, and a methyl group at the 6-position, which contribute to its unique chemical properties and reactivity.

The synthesis of 4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine involves multi-step organic reactions, typically starting from readily available pyrimidine precursors. The introduction of the chloro group enhances the electrophilicity of the molecule, making it a valuable intermediate for further functionalization. The cyclohexyl and ethyl groups introduce steric and electronic effects that can influence the compound's biological activity and interactions with biological targets.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their diverse biological activities. Pyrimidines are fundamental structural motifs in many nucleoside analogs used in antiviral and anticancer therapies. The presence of multiple substituents in 4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine suggests potential applications in modulating enzyme activity and receptor binding. For instance, modifications at the 2-, 5-, and 6-positions can fine-tune the compound's affinity for specific biological targets.

One of the most promising areas of research involving 4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine is its role as a scaffold for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing pyrimidine derivatives that can selectively inhibit specific kinases, researchers aim to develop novel therapeutic agents with improved efficacy and reduced side effects.

The structural features of 4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine make it an attractive candidate for further derivatization. The chloro group can be displaced by various nucleophiles, allowing for the introduction of additional functional groups such as amines, alcohols, or thiols. This flexibility enables chemists to explore a wide range of chemical space and identify compounds with optimized pharmacological profiles.

In addition to its potential as a kinase inhibitor, 4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine may also find applications in other therapeutic areas. For example, its structural similarity to nucleobases suggests that it could be incorporated into nucleic acid analogs with therapeutic potential. Such analogs have shown promise in treating viral infections by inhibiting viral replication or modifying gene expression.

The synthesis and characterization of 4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine have been extensively studied in academic and industrial settings. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These studies have provided valuable insights into the compound's reactivity and potential applications.

The development of new synthetic methodologies for pyrimidine derivatives remains an active area of research. Efficient synthetic routes not only improve the accessibility of these compounds but also allow for greater control over their structural diversity. This is particularly important for high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The future prospects for 4-Chloro-2-cyclohexyl-5-ethyl-6-methylpyrimidine are promising, with ongoing research exploring its potential in various therapeutic contexts. As our understanding of biological pathways continues to grow, so does the demand for innovative small molecules like this one. By leveraging cutting-edge synthetic techniques and computational methods, researchers hope to unlock new therapeutic possibilities and develop next-generation pharmaceuticals.